![molecular formula C9H11FN2O2 B2442895 Methyl 6-(ethylamino)-2-fluoronicotinate CAS No. 210697-18-0](/img/structure/B2442895.png)
Methyl 6-(ethylamino)-2-fluoronicotinate
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Description
Methyl 6-(ethylamino)-2-fluoronicotinate (MEF2F) is a fluorinated organic compound that has been studied for its potential applications in scientific research. It is a derivative of nicotinic acid, a naturally occurring compound found in many foods. MEF2F has been studied for its potential use as a reagent in organic synthesis, as well as for its biochemical and physiological effects.
Scientific Research Applications
Organic Synthesis Applications
- A practical synthesis method for pharmaceutical intermediates, highlighting the use of palladium-catalyzed cyanation/reduction sequences, showcases the chemical versatility and utility in creating complex molecules for drug development (Wang et al., 2006).
- The development of carboxamide derivatives of benzo[b][1,6]naphthyridin-(5H)ones demonstrates the compound's role in producing potent cytotoxic agents against cancer cells, emphasizing its potential in medicinal chemistry (Deady et al., 2005).
Pharmacological and Medical Imaging Applications
- In the context of Alzheimer's disease, a fluorinated derivative was used in positron emission tomography (PET) to locate neurofibrillary tangles and beta-amyloid plaques in living patients, highlighting the compound's significance in diagnostic imaging (Shoghi-Jadid et al., 2002).
- Research on radioprotective activities of certain fluorine-containing amides demonstrates the compound's utility in developing agents to protect against radiation damage, which is crucial for cancer therapy and radiological protection (Vasil'eva & Rozhkov, 1992).
Environmental and Analytical Chemistry Applications
- The compound's derivatives have been studied for their effects on runoff, sediment, and pesticide losses in agricultural settings, providing insights into environmental management and pollution control (Clausen et al., 1996).
- Analytical methods for separating and determining fluoronicotinic acid and its derivatives highlight the compound's importance in chemical analysis, relevant for both environmental monitoring and pharmaceutical quality control (Hu Bao-xiang, 2005).
properties
IUPAC Name |
methyl 6-(ethylamino)-2-fluoropyridine-3-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11FN2O2/c1-3-11-7-5-4-6(8(10)12-7)9(13)14-2/h4-5H,3H2,1-2H3,(H,11,12) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XJWHKQKZLJSJJC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC1=NC(=C(C=C1)C(=O)OC)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
198.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 6-(ethylamino)-2-fluoronicotinate |
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